Cas no 130600-36-1 (N-(4-Acetylphenyl)-N-methylacetamide)

N-(4-Acetylphenyl)-N-methylacetamide Properties

Names and Identifiers

• N-(4-Acetylphenyl)-N-methylacetamide
• 3'-(N-METHYLACETYL)ACETOPHENONE
• Acetamide,N-(4-acetylphenyl)-N-methyl-
• 1-[3-(methylamino)phenyl]ethanone
• 3'-(N-Methylacet)acetophenone
• 130600-36-1
• SCHEMBL6686244
• +Expand

• InChIKey： JOZLQDJSHSJSNT-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO2/c1-8(13)10-4-6-11(7-5-10)12(3)9(2)14/h4-7H,1-3H3
• SMILES： C(C1C=CC(N(C)C(=O)C)=CC=1)(=O)C

Computed Properties

• Exact Mass: 149.08413
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.094628657g/mol
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 29.1
• Refractive Index: 1.567
• Boiling Point: 283.8°C at 760 mmHg
• Flash Point: 127.1°C
• Density: 1.062